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Compound of Interest

Compound Name: 4'-Tetrahydropyranylglycine

Cat. No.: B1274840

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 4'-
Tetrahydropyranylglycine (CAS No. 53284-84-7). The following procedures for operations
and disposal are designed to ensure the safety of laboratory personnel and to minimize
environmental impact.

Hazard Identification and Safety Summary

4'-Tetrahydropyranylglycine is a modified amino acid derivative. Based on available data, it is
classified with the following hazards:

e H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

Always handle this compound in a well-ventilated area and with appropriate personal protective
equipment.

Quantitative Data

The following table summarizes the known physical and chemical properties of 4'-
Tetrahydropyranylglycine. Note that some specific data, such as occupational exposure limits
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and autoignition temperature, are not readily available. In the absence of specific limits,

stringent adherence to standard laboratory hygiene and safety protocols is required.

Property Value
CAS Number 53284-84-7
Molecular Formula C7H13NOs

Molecular Weight 159.18 g/mol [1]
Appearance Solid

Density 1.2 £ 0.1 g/lcm3[1]

Boiling Point 316.7 °C at 760 mmHg[1]
Flash Point 145.3 £ 20.9 °C[1]

Occupational Exposure Limits

Data not available

Autoignition Temperature

Data not available

Decomposition Temperature

Data not available

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to prevent exposure:

PPE Component

Specification

Eye Protection

Chemical safety goggles or a face shield.

Hand Protection

Chemically resistant gloves (e.g., nitrile). Inspect

gloves for integrity before each use.

Body Protection

A lab coat or chemical-resistant apron. Long

pants and closed-toe shoes are required.

Respiratory Protection

Use in a chemical fume hood. If ventilation is
inadequate, a NIOSH-approved respirator may

be necessary.
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Operational Plan: Step-by-Step Handling Procedure

This plan outlines the safe handling of 4'-Tetrahydropyranylglycine from receipt to use in
experimental work.

e Receiving and Storage:
o Upon receipt, inspect the container for any damage or leaks.
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials such as strong oxidizing agents.
e Preparation and Weighing:

o All handling of the solid compound, including weighing, must be conducted in a certified
chemical fume hood to avoid inhalation of dust.

o Use appropriate tools (e.g., spatula, weighing paper) to handle the solid.
o Minimize the creation of dust.
o Experimental Use:
o When preparing solutions, add the solid to the solvent slowly to avoid splashing.
o Ensure all manipulations are performed within the fume hood.
o Keep containers closed when not in use.

e Post-Experiment:

o

Decontaminate all surfaces and equipment that have come into contact with the chemical.

[¢]

Segregate waste as outlined in the disposal plan below.

[¢]

Remove and properly dispose of PPE before leaving the work area.

o

Wash hands thoroughly with soap and water after handling.
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Experimental Protocols: Use in Solid-Phase Peptide
Synthesis

While specific protocols for 4'-Tetrahydropyranylglycine are not widely published, its structure
suggests its use as a non-natural amino acid in solid-phase peptide synthesis (SPPS). The
tetrahydropyranyl (THP) group can act as a protecting group for hydroxyl functionalities. The
following is a representative protocol for incorporating a similar protected amino acid into a
peptide chain using Fmoc chemistry.

Materials:

Fmoc-protected Rink Amide resin

» 4'-Tetrahydropyranylglycine (assuming Fmoc protection on the alpha-amino group)
e Coupling reagent (e.g., HBTU, HATU)

» Base (e.g., DIPEA)

» Deprotection solution (e.g., 20% piperidine in DMF)

¢ Solvents (DMF, DCM)

e Washing solutions

Methodology:

» Resin Swelling: Swell the Fmoc-protected Rink Amide resin in DMF for 30 minutes.

e Fmoc Deprotection: Remove the Fmoc group from the resin by treating it with 20% piperidine
in DMF for 20 minutes. Wash the resin thoroughly with DMF and DCM.

e Amino Acid Coupling:

o In a separate vessel, dissolve Fmoc-4'-Tetrahydropyranylglycine (3 equivalents), HBTU
(2.9 equivalents), and DIPEA (6 equivalents) in DMF.

o Add the activated amino acid solution to the deprotected resin.
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o Agitate the mixture for 2 hours at room temperature.

o Wash the resin with DMF and DCM to remove excess reagents.

o Repeat: Repeat the deprotection and coupling steps for each subsequent amino acid in the
desired peptide sequence.

o Cleavage and Deprotection: Once the synthesis is complete, cleave the peptide from the
resin and remove side-chain protecting groups using a cleavage cocktail (e.qg.,
TFA/TIS/water).

Disposal Plan
Proper disposal of 4'-Tetrahydropyranylglycine and associated waste is crucial.
¢ Solid Waste:

o Collect unused or waste 4'-Tetrahydropyranylglycine in a clearly labeled, sealed
container.

o Contaminated solid waste (e.g., gloves, weighing paper, pipette tips) should be collected
in a separate, labeled hazardous waste container.

e Liquid Waste:

o Agueous solutions containing this compound should be collected in a labeled hazardous
waste container. Do not dispose of down the drain.

o Organic solvent waste containing this compound should be collected in a separate,
labeled hazardous waste container for halogenated or non-halogenated waste as
appropriate.

o Container Disposal:
o Empty containers must be triple-rinsed with an appropriate solvent.

o The rinsate should be collected as hazardous liquid waste.
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o Deface the label on the empty, rinsed container before disposing of it in the appropriate
recycling or solid waste stream, following institutional guidelines.

All waste must be disposed of in accordance with local, state, and federal regulations. Contact
your institution's Environmental Health and Safety (EHS) department for specific guidance on
waste stream management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-4-tetrahydropyranylglycine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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